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Compound of Interest

Compound Name: HO-PEG14-OH

Cat. No.: B7824329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for HO-
PEG14-OH (CAS No. 1189112-05-7), a discrete polyethylene glycol (PEG) compound. Due to

the limited availability of a specific, detailed Safety Data Sheet (SDS) for this particular

molecule, this document combines known properties of HO-PEG14-OH with safety data from

closely related polyethylene glycols to ensure a thorough understanding of best practices for its

handling in a research and development setting.

Chemical and Physical Properties
HO-PEG14-OH, also known as tetradecaethylene glycol, is a hydrophilic polymer.[1] Its basic

properties are summarized below. Data for related polyethylene glycols are included for

reference where specific information for HO-PEG14-OH is not publicly available.
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Property HO-PEG14-OH
Representative Data (PEG
600)

CAS Number 1189112-05-7[1][2][3] 25322-68-3[4]

Molecular Formula C28H58O15[2] H(OCH2CH2)nOH[4]

Molecular Weight 634.75 g/mol [2] ~600 g/mol

Appearance
Colorless or white solid or

liquid[2]

Clear, viscous liquid or solid

(depending on temp.)

Purity ≥95%[2] Varies by grade

pH Data not available 5.0 - 7.0 (in 5% solution)

Melting Point Data not available ca. 33 °C (91 °F)

Flash Point Data not available > 250 °C (482 °F) (Open cup)

Solubility Soluble in water Miscible with water

Toxicological Information and Hazard Identification
A complete toxicological profile for HO-PEG14-OH has not been thoroughly investigated.

However, based on data from similar polyethylene glycols, it is not classified as a hazardous

substance or mixture according to Regulation (EC) No. 1272/2008 or the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[5] Polyethylene glycols, in general, are

considered to have low toxicity.
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Toxicological Endpoint Result (Based on related PEGs)

Acute Oral Toxicity (LD50, rat) > 15,000 mg/kg

Acute Dermal Toxicity (LD50, rabbit) > 20,000 mg/kg

Skin Corrosion/Irritation
May cause mild, transient irritation with

prolonged exposure.

Serious Eye Damage/Irritation May cause mild, transient discomfort.

Germ Cell Mutagenicity Negative

Carcinogenicity
No tumorigenic effect observed in studies on

related PEGs.

Reproductive Toxicity
No adverse effects on reproduction reported in

studies on related PEGs.

Note: The toxicological properties of HO-PEG14-OH itself have not been fully determined. The

data presented is for related compounds and should be used as a guideline. Standard safe

laboratory practices should always be followed.

Exposure Controls and Personal Protective
Equipment
As a standard practice when handling any chemical, appropriate personal protective equipment

(PPE) should be worn to minimize exposure.
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Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area. An eyewash

station and safety shower should be readily

accessible.

Eye/Face Protection
Wear chemical safety goggles or glasses with

side shields.

Skin Protection
Wear standard laboratory gloves (e.g., nitrile)

and a lab coat.

Respiratory Protection
Not typically required under normal use

conditions with adequate ventilation.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the standard workflow for donning and doffing PPE when

handling chemicals like HO-PEG14-OH.
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Donning PPE Doffing PPE

Perform Hand Hygiene Put on Lab Coat Put on Safety Glasses Put on Gloves Handle
HO-PEG14-OH Remove Gloves Remove Lab Coat Remove Safety Glasses Perform Hand Hygiene Exit LabStart Enter Lab End

Initial Assessment

Immediate Actions

Exposure Event

Identify Exposure Route

Skin Contact

 Skin 

Eye Contact

 Eye 

Inhalation

 Inhalation 

Ingestion

 Ingestion 

Wash with soap and water
for 15 mins

Flush with water
for 15 mins Move to fresh air Rinse mouth with water

(Do NOT induce vomiting)

Seek Medical Attention
(if symptoms persist or for ingestion)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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